1-(3-Phenylthiomorpholin-4-yl)ethanone

• IUPAC Name: 1-(3-phenylthiomorpholin-4-yl)ethanone
• InChI: InChI=1S/C12H15NOS/c1-10(14)13-7-8-15-9-12(13)11-5-3-2-4-6-11/h2-6,12H,7-9H2,1H3
• InChI Key: YBIQAAKNELYETE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCSCC1C2=CC=CC=C2
• Molecular Formula: C12H15NOS
• Molecular Weight: 221.32 g/mol

Description

1-(3-Phenylthiomorpholin-4-yl)ethanone is a thiomorpholine derivative characterized by a six-membered heterocyclic ring containing one sulfur and one nitrogen atom. The phenyl group is attached to the thiomorpholine ring at position 3, while an ethanone (acetyl) group occupies position 4. The compound’s lipophilicity, influenced by the thiomorpholine ring, may enhance membrane permeability compared to oxygenated morpholine analogues .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(3-Phenylthiomorpholin-4-yl)ethanone typically involves the reaction of morpholine with phenylthiol in the presence of a suitable catalyst. The reaction proceeds through nucleophilic substitution, where the thiol group replaces a leaving group on the morpholine ring. The ethanone moiety is then introduced via acylation using an appropriate acylating agent under controlled conditions.

Industrial Production Methods: Industrial production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The process would include steps such as purification through recrystallization or chromatography to achieve the desired purity levels.

Chemical Reactions Analysis

Types of Reactions: 1-(3-Phenylthiomorpholin-4-yl)ethanone can undergo various chemical reactions, including:

Oxidation: The phenylthio group can be oxidized to form sulfoxides or sulfones.

Reduction: The ethanone moiety can be reduced to the corresponding alcohol.

Substitution: The morpholine ring can undergo nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Sodium borohydride or lithium aluminum hydride can be employed.

Substitution: Halogenating agents like thionyl chloride or phosphorus tribromide are used for introducing leaving groups.

Major Products:

Oxidation: Sulfoxides or sulfones.

Reduction: Corresponding alcohols.

Substitution: Various substituted morpholine derivatives.

Scientific Research Applications

1-(3-Phenylthiomorpholin-4-yl)ethanone has several applications in scientific research:

Chemistry: It serves as a building block for synthesizing more complex molecules.

Biology: It is used in the study of enzyme inhibition and receptor binding.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3-Phenylthiomorpholin-4-yl)ethanone involves its interaction with specific molecular targets, such as enzymes or receptors. The phenylthio group can engage in hydrophobic interactions, while the morpholine ring can form hydrogen bonds with target molecules. These interactions can modulate the activity of the target, leading to various biological effects.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Thiomorpholine vs. Morpholine Derivatives

The substitution of oxygen in morpholine with sulfur in thiomorpholine alters electronic and steric properties. For example, 1-(2-hydroxy-4-morpholin-4-yl-phenyl)-ethanone () inhibits DNA-dependent protein kinase (DNA-PK), a key enzyme in DNA repair. This substitution could modulate target selectivity or off-target effects in therapeutic applications .

Table 1: Morpholine vs. Thiomorpholine Derivatives

Compound	Heterocycle	Key Substituents	Biological Activity	Reference
1-(3-Phenylthiomorpholin-4-yl)ethanone	Thiomorpholine	Phenyl (C3), Acetyl (C4)	Not reported (inferred)	N/A
1-(2-hydroxy-4-morpholin-4-yl-phenyl)-ethanone	Morpholine	Hydroxyl (C2), Morpholine (C4)	DNA-PK inhibitor, anticancer
1-(4-(4-Morpholinylsulfonyl)phenyl)ethanone	Morpholine	Sulfonyl-morpholine (C4)	Not reported (polar derivative)

Substituent Effects on Aromatic Rings

The position and nature of substituents on the phenyl ring significantly influence bioactivity:

• α-Glucosidase Inhibitors: Compounds like 1-(2,5-dihydroxy-4-methoxyphenyl)ethanone () show enhanced inhibitory activity with multiple hydroxyl groups, highlighting the importance of hydrogen-bond donors. In contrast, 1-(3-Phenylthiomorpholin-4-yl)ethanone lacks hydroxyl groups, suggesting lower α-glucosidase affinity but possibly greater metabolic stability .
• Antimalarial Thioethers: 1-(5-nitro-1H-indol-3-yl)-2-((4-nitrophenyl)thio)ethanone () demonstrates high antimalarial activity (pIC50 = 8.21), driven by nitro groups and a thioether linkage. The thiomorpholine ring in the target compound may similarly engage in hydrophobic interactions but lacks nitro substituents for enhanced electron-withdrawing effects .

Table 2: Substituent Impact on Activity

Compound	Aromatic Substituents	Key Functional Groups	Activity (Example)	Reference
1-(3-Phenylthiomorpholin-4-yl)ethanone	Phenyl (no hydroxy groups)	Thiomorpholine, Acetyl	Inferred moderate lipophilicity	N/A
1-(2,5-dihydroxy-4-methoxyphenyl)ethanone	Dihydroxy, methoxy	Phenolic hydroxyls	α-Glucosidase inhibition
1-(5-nitro-1H-indol-3-yl)-2-((4-nitrophenyl)thio)ethanone	Nitro, thioether	Nitro, Indole	Antimalarial (pIC50 = 8.21)

Sulfur-Containing Analogues

Sulfur atoms in thiomorpholine or thioethers contribute to diverse bioactivities:

• Thiomorpholine : The ring’s sulfur may enhance interactions with cysteine residues or metal ions in enzymes, a feature absent in morpholine derivatives.
• Thioethers : Compounds like those in leverage sulfur’s polarizability for target binding. However, the rigid thiomorpholine ring may restrict conformational flexibility compared to linear thioethers .